5-(4-Fluoro-3-methoxycarbonylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: methyl 2-fluoro-5-(5-hydroxypyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)11-5-8(2-3-12(11)14)9-4-10(16)7-15-6-9/h2-7,16H,1H3
• InChI Key: MDWAWPWNUZINKY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=CN=C2)O)F
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID00683099
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261958-30-8

Description

5-(4-Fluoro-3-methoxycarbonylphenyl)-3-hydroxypyridine, or FMCHP, is a small molecule that has been used in a variety of scientific research applications. It is a highly versatile molecule that has been used in organic synthesis, as a fluorescent probe, and in the investigation of enzyme-catalyzed reactions. FMCHP has also been used to study the mechanism of action of various drugs, as well as to study the biochemical and physiological effects of drugs.

Scientific Research Applications

FMCHP has been used in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of small molecules such as glucose and amino acids. It has also been used to study the mechanism of action of various drugs, as well as to study the biochemical and physiological effects of drugs. It has also been used in organic synthesis and in the investigation of enzyme-catalyzed reactions.

Mechanism of Action

The exact mechanism of action of FMCHP is not fully understood. However, it is believed that the fluorine atom in the molecule is responsible for its fluorescent properties. The fluorescence of FMCHP is believed to be due to the formation of a charge-transfer complex between the fluorine atom and the pyridine ring. This charge-transfer complex is believed to be responsible for the fluorescence of the molecule.
Biochemical and Physiological Effects
The biochemical and physiological effects of FMCHP are not well understood. However, it has been suggested that the molecule may have an effect on the activity of certain enzymes. In particular, it has been suggested that FMCHP may inhibit the activity of some enzymes, such as cytochrome P450 enzymes. It has also been suggested that FMCHP may have an effect on the metabolism of certain drugs.

Advantages and Limitations for Lab Experiments

FMCHP has several advantages as a reagent for laboratory experiments. It is a highly versatile molecule that can be used in a variety of different applications. It is also relatively inexpensive and easy to synthesize. Additionally, FMCHP is stable under a wide range of conditions, making it suitable for use in a variety of laboratory experiments.
However, FMCHP also has some limitations. For example, it is relatively insoluble in water, making it difficult to use in aqueous solutions. Additionally, the exact mechanism of action of FMCHP is not fully understood, making it difficult to predict its effects in certain experiments.

Future Directions

There are several potential future directions for research involving FMCHP. For example, further research could be conducted to better understand the exact mechanism of action of the molecule and its effects on the metabolism of certain drugs. Additionally, further research could be conducted to investigate the potential use of FMCHP as a fluorescent probe for the detection of small molecules. Finally, further research could be conducted to investigate the potential use of FMCHP in the investigation of enzyme-catalyzed reactions.

Synthesis Methods

FMCHP can be synthesized in several different ways. The most common synthesis method involves the reaction of 4-fluoro-3-methoxybenzaldehyde with 3-hydroxy-2-pyridinecarboxaldehyde in the presence of a base such as potassium carbonate. This reaction is carried out in aqueous solution at temperatures between 60-80°C. The reaction is typically complete within 2 hours and yields FMCHP in yields of up to 95%.